2-(5-chloro-2-thienyl)-4-quinolinecarboxamide

• IUPAC Name: 2-(5-chlorothiophen-2-yl)quinoline-4-carboxamide
• InChI: InChI=1S/C14H9ClN2OS/c15-13-6-5-12(19-13)11-7-9(14(16)18)8-3-1-2-4-10(8)17-11/h1-7H,(H2,16,18)
• InChI Key: CFJBPYXIOBOMOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=C(S3)Cl)C(=O)N
• Molecular Formula: C14H9ClN2OS
• Molecular Weight: 288.8 g/mol

Description

2-(5-chloro-2-thienyl)-4-quinolinecarboxamide, also known as CTCQ, is a chemical compound that has been the subject of extensive research due to its potential therapeutic applications. CTCQ is a member of the quinoline family of compounds, which are known for their diverse range of biological activities. In

Mechanism of Action

Target of Action

The primary targets of 2-(5-chloro-2-thienyl)-4-quinolinecarboxamide are Prothrombin and Coagulation factor X . These proteins play a crucial role in the blood coagulation cascade, which is a series of reactions that ultimately leads to the formation of a clot.

Mode of Action

It is known to interact with its targets, prothrombin and coagulation factor x . The interaction with these targets may lead to changes in the blood coagulation cascade, potentially affecting the formation of clots.

Biochemical Pathways

The biochemical pathways affected by this compound are related to the blood coagulation cascade . The downstream effects of this interaction could include alterations in clot formation, which could have significant implications for conditions like thrombosis or bleeding disorders.

Result of Action

The molecular and cellular effects of this compound’s action would likely be related to its impact on the blood coagulation cascade . By interacting with Prothrombin and Coagulation factor X, it could potentially alter the formation of clots.

Advantages and Limitations for Lab Experiments

One advantage of 2-(5-chloro-2-thienyl)-4-quinolinecarboxamide is that it exhibits potent activity against a range of cancer cell lines, making it a promising candidate for further development as an anticancer agent. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential. Another limitation is that this compound has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several potential future directions for research on 2-(5-chloro-2-thienyl)-4-quinolinecarboxamide. One area of interest is the development of more potent and selective analogs of this compound that could be used as anticancer agents. Another area of interest is the investigation of the mechanism of action of this compound, which could provide insights into the development of new therapies for cancer and other diseases. Finally, the safety and efficacy of this compound in humans need to be investigated in clinical trials to determine its potential as a therapeutic agent.

Scientific Research Applications

2-(5-chloro-2-thienyl)-4-quinolinecarboxamide has been the subject of extensive research due to its potential therapeutic applications. One of the main areas of interest is its potential as an anticancer agent. Studies have shown that this compound exhibits potent antiproliferative activity against a variety of cancer cell lines, including breast, lung, colon, and prostate cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a key mechanism of action for many anticancer drugs.
In addition to its anticancer properties, this compound has also been investigated for its potential as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the development of many inflammatory diseases.

Biochemical Analysis

Biochemical Properties

2-(5-chloro-2-thienyl)-4-quinolinecarboxamide plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with certain proteases and kinases, modulating their enzymatic activity. The nature of these interactions often involves binding to the active site of the enzyme, leading to inhibition or activation depending on the specific enzyme involved .

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been shown to affect the MAPK/ERK signaling pathway, leading to altered gene expression profiles and changes in cellular metabolism. These effects can result in varied cellular responses, including changes in cell proliferation, differentiation, and apoptosis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can bind to the active sites of enzymes, leading to inhibition or activation. Additionally, it can interact with DNA and RNA, influencing gene expression by modulating transcription and translation processes. These molecular interactions are crucial for understanding the compound’s mechanism of action and its potential therapeutic applications .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but it can degrade over time, leading to reduced efficacy. Long-term exposure to the compound in in vitro and in vivo studies has revealed potential cumulative effects on cellular processes, including sustained changes in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhanced cellular function and protection against oxidative stress. At higher doses, it can lead to toxic or adverse effects, including cellular damage and apoptosis. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that are crucial for its metabolism and clearance from the body. The compound can influence metabolic flux and alter metabolite levels, leading to changes in cellular energy balance and overall metabolic activity. Understanding these metabolic pathways is essential for optimizing the compound’s therapeutic potential and minimizing adverse effects .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound can be transported across cell membranes through specific transporters and binding proteins. Once inside the cell, it can localize to various cellular compartments, including the nucleus, cytoplasm, and mitochondria. These localization patterns are influenced by the compound’s chemical properties and interactions with cellular components .

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications. For example, it may localize to the mitochondria, where it can influence mitochondrial function and energy production. Understanding the subcellular localization of the compound is crucial for elucidating its mechanism of action and potential therapeutic applications .